(2S,3R,4R,5R,6S)-2-[(2S,3R,4S,5S,6R)-2-(4-Ethenylphenoxy)-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-methyloxane-3,4,5-triol

• CAS No.: 90852-99-6
• Product Name: (2S,3R,4R,5R,6S)-2-[(2S,3R,4S,5S,6R)-2-(4-Ethenylphenoxy)-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• Molecular Formula: C20H28O10
• Molecular Weight: 428.4 g/mol
• IUPAC Name: (2S,3R,4R,5R,6S)-2-[(2S,3R,4S,5S,6R)-2-(4-ethenylphenoxy)-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• Standard InChI: InChI=1S/C20H28O10/c1-3-10-4-6-11(7-5-10)28-20-18(16(25)14(23)12(8-21)29-20)30-19-17(26)15(24)13(22)9(2)27-19/h3-7,9,12-26H,1,8H2,2H3/t9-,12+,13-,14+,15+,16-,17+,18+,19-,20+/m0/s1
• Standard InChIKey: DIBOBJSTTKLQQV-QLDOSHOCSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H]([C@H](O[C@H]2OC3=CC=C(C=C3)C=C)CO)O)O)O)O)O
• SMILES: CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC=C(C=C3)C=C)CO)O)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC=C(C=C3)C=C)CO)O)O)O)O)O
• Appearance: Solid
• Description: Ptelatoside b belongs to the class of organic compounds known as phenolic glycosides. These are organic compounds containing a phenolic structure attached to a glycosyl moiety. Some examples of phenolic structures include lignans, and flavonoids. Among the sugar units found in natural glycosides are D-glucose, L-Fructose, and L rhamnose. Ptelatoside b is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ptelatoside b is primarily located in the cytoplasm. Outside of the human body, ptelatoside b can be found in green vegetables and root vegetables. This makes ptelatoside b a potential biomarker for the consumption of these food products.
• Synonyms: ptelatoside A
• PubChem Compound: 130179
• Last Modified: Nov 11 2021